2-Methyl-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 2-methyl-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C15H18N4O3S/c1-10(2)14(20)17-5-7-18(8-6-17)15-16-12-4-3-11(19(21)22)9-13(12)23-15/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: KMWPNSSZCBFQAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound involve coupling reactions and treatment with 1-(2-chloro ethyl) piperidine hydrochloride. Further details would require a thorough review of the specific synthetic pathway used.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles have been investigated for their antimicrobial properties. . Further research could explore its potential as an antibacterial or antifungal agent.

Anti-Inflammatory Properties

• The thiazole ring system has been associated with anti-inflammatory activity. .

Antitumor and Cytotoxic Activity

• Thiazoles have been explored as potential antitumor agents. .

Inhibitors of Transforming Growth Factor-β Type I Receptor Kinase

• . This suggests that similar derivatives might have kinase inhibitory properties.

COX-1 Inhibition

• Some thiazole-based compounds have weak COX-1 inhibitory activity. .

Anti-Tubercular Activity

• Recent synthetic developments have focused on benzothiazole-based anti-tubercular compounds. .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available resources. As a research compound, it is not intended for human or veterinary use.

Future Directions

The future directions for this compound could involve further exploration of its potential anti-inflammatory properties, as suggested by studies on similar compounds. Additionally, molecular docking studies could be conducted to check the three-dimensional geometrical view of the ligand binding to their protein receptor.